Cas no 61152-06-5 (4-Oxazolecarbonyl chloride, 2-(4-fluorophenyl)-5-methyl-)
61152-06-5 structure
Product Name:4-Oxazolecarbonyl chloride, 2-(4-fluorophenyl)-5-methyl-
CAS No:61152-06-5
MF:C11H7ClFNO2
MW:239.630185365677
CID:490430
PubChem ID:12282204
Update Time:2025-04-19
4-Oxazolecarbonyl chloride, 2-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarbonyl chloride, 2-(4-fluorophenyl)-5-methyl-
- 2-(4-fluorophenyl)-5-methyl-1,3-oxazole-4-carbonyl chloride
- DTXSID90484077
- 61152-06-5
- 2-(4-Fluorophenyl)-5-methyloxazole-4-carbonyl chloride
-
- Inchi: 1S/C11H7ClFNO2/c1-6-9(10(12)15)14-11(16-6)7-2-4-8(13)5-3-7/h2-5H,1H3
- InChI Key: OVMGFJQPSQGJMS-UHFFFAOYSA-N
- SMILES: ClC(C1=C(C)OC(C2C=CC(=CC=2)F)=N1)=O
Computed Properties
- Exact Mass: 239.01501
- Monoisotopic Mass: 239.0149343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
4-Oxazolecarbonyl chloride, 2-(4-fluorophenyl)-5-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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